1-(3-Chlorophenyl)-3-(3-hydroxy-3-(naphthalen-1-yl)propyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(3-hydroxy-3-naphthalen-1-ylpropyl)urea
• InChI: InChI=1S/C20H19ClN2O2/c21-15-7-4-8-16(13-15)23-20(25)22-12-11-19(24)18-10-3-6-14-5-1-2-9-17(14)18/h1-10,13,19,24H,11-12H2,(H2,22,23,25)
• InChI Key: WTHPDKYDGPCHPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)NC3=CC(=CC=C3)Cl)O
• Molecular Formula: C20H19ClN2O2
• Molecular Weight: 354.8 g/mol
• CAS No.: 1421442-51-4

Description

1-(3-Chlorophenyl)-3-(3-hydroxy-3-(naphthalen-1-yl)propyl)urea is a useful research compound. Its molecular formula is C20H19ClN2O2 and its molecular weight is 354.83. The purity is usually 95%.
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Scientific Research Applications

Green Protocols in Polymer Synthesis

Mallakpour and Rafiee (2007) explored the synthesis of a novel urazole containing a 3-hydroxynaphthalene group and its subsequent reactions to produce urea derivatives. These derivatives were utilized as model compounds for polymerization studies, leading to the creation of new poly(urea-urethane)s (PUUs). This research demonstrated an efficient, fast, and environmentally friendly method for synthesizing PUUs using room temperature ionic liquids and microwave irradiation, highlighting the compound's application in green polymer synthesis protocols (Mallakpour & Rafiee, 2007).

Impact on Environmental Pollutants

Ren et al. (2021) investigated the effect of urea on the formation of chlorinated aromatic compounds in combustion flue gases, with a focus on how urea influences the emission of pollutants in waste incineration systems. This study sheds light on the complex interactions between urea and pollutants, offering insights into reducing harmful emissions through chemical manipulation (Ren et al., 2021).

Advances in Fluorescence Derivatisation

Frade et al. (2007) coupled 3-(Naphthalen-1-ylamino)propanoic acid with various amino acids to assess its potential as a fluorescent derivatising agent. The study identified strongly fluorescent amino acid derivatives, suggesting the use of similar naphthalene-containing compounds for biological assays and fluorescence studies (Frade et al., 2007).

Fluorescent Sensing of Metal Ions

Yang et al. (2006) synthesized a naphthalene derivative with two urea groups for the ratiometric detection of Cu(II) ions. This compound exhibited a significant red-shift in emission spectra upon complexation with Cu(II), demonstrating its potential as a highly selective fluorescent sensor for metal ions, which is crucial for environmental monitoring and chemical sensing applications (Yang et al., 2006).